Cas no 921197-25-3 (Benzo[b]thiophene-2-carboxylic acid, 5,6-dihydroxy-7-nitro-, ethyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 5,6-dihydroxy-7-nitro-, ethyl ester
• CAS No: 921197-25-3
• MF: C₁₁H₉NO₆S
• MW: 283.257261991501
• CID: 754825
• PubChem ID: 15983108
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 5,6-dihydroxy-7-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 5,6-dihydroxy-7-nitro-, ethyl ester
• ethyl 5,6-dihydroxy-7-nitro-1-benzothiophene-2-carboxylate
• 921197-25-3
• DTXSID40580755
• SCHEMBL1608920

• Inchi： 1S/C11H9NO6S/c1-2-18-11(15)7-4-5-3-6(13)9(14)8(12(16)17)10(5)19-7/h3-4,13-14H,2H2,1H3
• InChI Key： BYEZFOYDHIGFRA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2C=C(C(=C(C1=2)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 283.01505818g/mol
• Monoisotopic Mass: 283.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 141Ų